molecular formula C15H13FO2 B3079233 3'-Fluoro-4'-methoxy-4-acetylbiphenyl CAS No. 106291-24-1

3'-Fluoro-4'-methoxy-4-acetylbiphenyl

Cat. No. B3079233
CAS RN: 106291-24-1
M. Wt: 244.26 g/mol
InChI Key: OLQMZOJTNRZQMI-UHFFFAOYSA-N
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Description

“3’-Fluoro-4’-methoxy-4-acetylbiphenyl” is an acetophenone derivative with a fluorine and a methoxy substituent . It has the molecular formula C9H9FO2 and a molecular weight of 168.1650 .


Molecular Structure Analysis

The molecular structure of “3’-Fluoro-4’-methoxy-4-acetylbiphenyl” can be viewed as a 2D Mol file or as a computed 3D SD file .


Chemical Reactions Analysis

“3’-Fluoro-4’-methoxy-4-acetylbiphenyl” is used to prepare chalcone derivatives with benzaldehydes by aldol condensation . Chalcones are α, β -unsaturated ketones employed as active pharmaceutical ingredients (APIs) .


Physical And Chemical Properties Analysis

The physical and chemical properties of “3’-Fluoro-4’-methoxy-4-acetylbiphenyl” include a molecular weight of 168.1650 . More detailed properties such as melting point, boiling point, and solubility would require further experimental data.

Scientific Research Applications

Synthesis Precursor for Chalcone Derivatives

3’-Fluoro-4’-methoxy-4-acetylbiphenyl is used to prepare chalcone derivatives with benzaldehydes by aldol condensation . Chalcones are α, β -unsaturated ketones employed as active pharmaceutical ingredients (APIs) and fluorescent dyes .

Production of Pyrazole Derivatives

Pyrazole derivatives such as celecoxib, an anti-inflammatory drug, are obtained from chalcones reacting with hydrazine derivatives . This makes 3’-Fluoro-4’-methoxy-4-acetylbiphenyl a key compound in the production of certain pharmaceuticals .

Production of Epoxides

Chalcone derivatives can be further functionalised to produce epoxides via Juliá–Colonna epoxidation . This process is important in the synthesis of various organic compounds .

Mannich Reaction

3’-Fluoro-4’-methoxy-4-acetylbiphenyl is also a key component in Mannich reaction along with formaldehyde and secondary amines, for β -amino-carbonyl compounds, also known as Mannich bases . This reaction is widely used in organic chemistry .

Drug Discovery and Medicinal Chemistry

Due to its multiple functional groups and its role as a fluorinated acetophenone building block, 3’-Fluoro-4’-methoxy-4-acetylbiphenyl is used in drug discovery, medicinal chemistry and biochemistry research .

Synthesis of Boronic Acid Derivatives

Although not directly related to 3’-Fluoro-4’-methoxy-4-acetylbiphenyl, it’s worth noting that similar compounds, such as 3-Fluoro-4-methoxyphenylboronic Acid, are used in the synthesis of various chemical reagents .

properties

IUPAC Name

1-[4-(3-fluoro-4-methoxyphenyl)phenyl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13FO2/c1-10(17)11-3-5-12(6-4-11)13-7-8-15(18-2)14(16)9-13/h3-9H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OLQMZOJTNRZQMI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)OC)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13FO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID901219124
Record name 1-(3′-Fluoro-4′-methoxy[1,1′-biphenyl]-4-yl)ethanone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901219124
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

244.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3'-Fluoro-4'-methoxy-4-acetylbiphenyl

CAS RN

106291-24-1
Record name 1-(3′-Fluoro-4′-methoxy[1,1′-biphenyl]-4-yl)ethanone
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=106291-24-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1-(3′-Fluoro-4′-methoxy[1,1′-biphenyl]-4-yl)ethanone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID901219124
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods I

Procedure details

3-Fluoro-4-methoxybiphenyl was acetylated with acetyl chloride/AlCl3 in carbon disulfide in the usual way. The product was twice recrystallized from toluene to obtain 3'-fluoro-4'-methoxy-4-acetylbiphenyl (yield: 82%), m.p. 149°~149.5° C.
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acetyl chloride AlCl3
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Synthesis routes and methods II

Procedure details

Three grams of said 3-fluoro-4-methoxybiphenyl was dissolved in 14 ml of carbon disulfide, and 1.17 g of acetyl chloride and 2.36 g of aluminum chloride were added, followed by stirring the mixture for 10 hours. Twenty milliliters of 10% hydrochloric acid and then 5 ml of water were added, and the precipitate was filtered and washed with water. The resulting crude crystals were recrystallized from ethanol to obtain 2.75 g of 3'-fluoro-4'-methoxy-4-acetylbiphenyl (yield 76%).
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1.17 g
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5 mL
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Synthesis routes and methods III

Procedure details

Into a flask were charged 150 g (0.74 mol) of the above 3-fluoro-4-methoxy biphenyl, 1 l of carbon disulfide and 58 g (0.74 mol) of acetyl chloride, to which was added 120 g (0.90 mol) of anhydrous aluminum chloride over about 2.5 hours with stirring under ice cooling. The resulting mixture was further stirred for 2 hours and refluxed for 3 hours. After the air cooling, the reaction mixture was poured into 3 l of 1 normal hydrochloric acid. The precipitated solid was filtered and recrystallized with 2-propanol two times and with methanol to obtain 53 g (yield: 29%) of 4-acetyl-3'-fluoro-4'-methoxy biphenyl.
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150 g
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58 g
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1 L
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120 g
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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